Cas no 62009-47-6 (Aminomalonamide)

• Product Name: Aminomalonamide
• CAS No: 62009-47-6
• MF: C₃H₇N₃O₂
• MW: 117.106580018997
• MDL: MFCD00015932
• CID: 830380
• PubChem ID: 96457
• Update Time: 2025-09-24

Aminomalonamide Chemical and Physical Properties

Names and Identifiers

• 2-Aminomalonamide
• Aminomalonamide
• 2-aminopropanediamide
• AMinoMalonaMid
• AMINOMALONAMIDE,BEIGE SOLID
• 2-amino-malonic acid diamide
• amino-malonic acid diamide
• Amino-malonsaeure-diamid
• Amino-malonsaeure-diamid,Hydrojodid
• Propanediamide,2-amino
• Propanediamide, 2-amino-
• 2-Amino-malonamide
• GFQBSQXXHYLABK-UHFFFAOYSA-N
• KSC356A2T
• NSC75208
• STK695316
• AB0025859
• ST24032389
• AM20100518
• W7407
• E
• MFCD00015932
• EINECS 263-370-4
• DB-073038
• EN300-26953
• P2V6JL2SPF
• AC-907/25014009
• BCP32190
• CCG-40397
• CS-M1513
• DTXSID60211059
• 2-Amino-propanediamide; 2-Amino-malonamide; NSC 75208;
• NS00034882
• AKOS001359907
• NSC-75208
• SY016230
• MALONAMIDE, 2-AMINO-
• 62009-47-6
• NSC 75208
• DTXCID10133550
• SCHEMBL275234
• Z235333079
• UNII-P2V6JL2SPF
• ALBB-032699

• MDL： MFCD00015932
• Inchi： 1S/C3H7N3O2/c4-1(2(5)7)3(6)8/h1H,4H2,(H2,5,7)(H2,6,8)
• InChI Key： GFQBSQXXHYLABK-UHFFFAOYSA-N
• SMILES： O=C(C(C(N)=O)N)N

Computed Properties

• Exact Mass: 117.05400
• Monoisotopic Mass: 117.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: -2.6

Experimental Properties

• Melting Point: 180-185°C
• PSA: 112.20000
• LogP: -0.61480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives